1,1'-diethyl-2,2'-bis(1H-benzimidazole)

• Molecular Formula: C18H18N4
• Molecular Weight: 290.4g/mol
• IUPAC Name: 1-ethyl-2-(1-ethylbenzimidazol-2-yl)benzimidazole
• InChI: InChI=1S/C18H18N4/c1-3-21-15-11-7-5-9-13(15)19-17(21)18-20-14-10-6-8-12-16(14)22(18)4-2/h5-12H,3-4H2,1-2H3
• InChI Key: HJCOCMSMRSMSFS-UHFFFAOYSA-N
• SMILES: CCN1C2=CC=CC=C2N=C1C3=NC4=CC=CC=C4N3CC

Description

1,1'-diethyl-2,2'-bis(1H-benzimidazole) is a useful research compound. Its molecular formula is C18H18N4 and its molecular weight is 290.4g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a flask were added 2.0 g 1-ethyl-1H-benzimidazole and 25 ml tetrahydrofuran under nitrogen. To this solution was added 20 ml n-butyllitium (1.6M) and the mixture was heated to 60 C for 72 hours. After cooling to 22 C, the reaction was quenched with water and extracted with ethyl acetate. Following solvent removal, the product was dissolved in 8.5 ml hot ethyl acetate and 20 ml of hexane were added. After cooling to 5 C, the product precipitated and was filtered, washed with hexane, and dried giving 0.42 g pale yellow solid.